2,2'-[methylenebis(imino-1,2,5-oxadiazole-4,3-diyl)]diacetamide

• IUPAC Name: 2-[4-[[[4-(2-amino-2-oxoethyl)-1,2,5-oxadiazol-3-yl]amino]methylamino]-1,2,5-oxadiazol-3-yl]acetamide
• InChI: InChI=1S/C9H12N8O4/c10-6(18)1-4-8(16-20-14-4)12-3-13-9-5(2-7(11)19)15-21-17-9/h1-3H2,(H2,10,18)(H2,11,19)(H,12,16)(H,13,17)
• InChI Key: JJKRGIZYQAOUTE-UHFFFAOYSA-N
• Canonical SMILES: C(C1=NON=C1NCNC2=NON=C2CC(=O)N)C(=O)N
• Molecular Formula: C9H12N8O4
• Molecular Weight: 296.24 g/mol

Description

2,2'-[Methylenebis(imino-1,2,5-oxadiazole-4,3-diyl)]diacetamide, commonly known as MBOAA, is a versatile chemical compound that has garnered significant attention in the field of scientific research. This compound is synthesized using a unique method and has several potential applications in various fields. In

Scientific Research Applications

MBOAA has several potential applications in scientific research. It is commonly used as a ligand in coordination chemistry and has been shown to form stable complexes with several metal ions. These complexes have been used in the synthesis of various materials, including catalysts, sensors, and molecular magnets.

Mechanism of Action

The mechanism of action of MBOAA is not well understood. However, studies have shown that it has a high affinity for metal ions and can form stable complexes with them. These complexes may have unique properties that make them suitable for various applications.
Biochemical and Physiological Effects:
MBOAA has not been extensively studied for its biochemical and physiological effects. However, studies have shown that it is non-toxic and has low cytotoxicity. This makes it a suitable compound for use in various applications, including biomedical research.

Advantages and Limitations for Lab Experiments

MBOAA has several advantages for use in lab experiments. It is stable, easy to handle, and has low cytotoxicity. However, it also has some limitations. It is not soluble in water, which can make it difficult to use in aqueous systems. Additionally, its high affinity for metal ions can make it difficult to study its interactions with other molecules.

Future Directions

There are several future directions for the use of MBOAA in scientific research. One potential application is in the synthesis of novel catalysts for use in various industries. Additionally, MBOAA complexes may have unique magnetic properties that could be used in the development of new materials for use in electronics and data storage. Furthermore, MBOAA may have potential applications in the field of biomedical research, including drug delivery and imaging.
Conclusion:
In conclusion, MBOAA is a versatile chemical compound that has several potential applications in scientific research. Its unique synthesis method and high affinity for metal ions make it suitable for use in various fields, including coordination chemistry, catalysis, and biomedical research. While more research is needed to fully understand its mechanism of action and potential applications, MBOAA has significant promise for the future of scientific research.

Synthesis Methods

MBOAA is synthesized using a two-step method that involves the reaction of hydrazine hydrate with ethyl acetoacetate followed by the reaction of the product with oxalyl chloride. This method yields a white crystalline powder that is highly stable and easy to handle.